3-[(4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
3-[(4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
Brand Name:
Vulcanchem
CAS No.:
312313-96-5
VCID:
VC0448049
InChI:
InChI=1S/C11H8BrN3O4/c12-9-6-14(13-10(9)15(18)19)5-7-2-1-3-8(4-7)11(16)17/h1-4,6H,5H2,(H,16,17)
SMILES:
C1=CC(=CC(=C1)C(=O)O)CN2C=C(C(=N2)[N+](=O)[O-])Br
Molecular Formula:
C11H8BrN3O4
Molecular Weight:
326.1g/mol
3-[(4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
CAS No.: 312313-96-5
Main Products
VCID: VC0448049
Molecular Formula: C11H8BrN3O4
Molecular Weight: 326.1g/mol
![3-[(4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid - 312313-96-5](/images/no_structure.jpg)
| CAS No. | 312313-96-5 |
|---|---|
| Product Name | 3-[(4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid |
| Molecular Formula | C11H8BrN3O4 |
| Molecular Weight | 326.1g/mol |
| IUPAC Name | 3-[(4-bromo-3-nitropyrazol-1-yl)methyl]benzoic acid |
| Standard InChI | InChI=1S/C11H8BrN3O4/c12-9-6-14(13-10(9)15(18)19)5-7-2-1-3-8(4-7)11(16)17/h1-4,6H,5H2,(H,16,17) |
| Standard InChIKey | PTVZYXWOKWFGKS-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)C(=O)O)CN2C=C(C(=N2)[N+](=O)[O-])Br |
| Canonical SMILES | C1=CC(=CC(=C1)C(=O)O)CN2C=C(C(=N2)[N+](=O)[O-])Br |
| PubChem Compound | 840109 |
| Last Modified | Nov 11 2021 |
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